5-(3-amino-1H-pyrazol-1-yl)pentanenitrile

• Molecular Formula: C8H12N4
• Molecular Weight: 164.21 g/mol
• IUPAC Name: 5-(3-aminopyrazol-1-yl)pentanenitrile
• InChI: InChI=1S/C8H12N4/c9-5-2-1-3-6-12-7-4-8(10)11-12/h4,7H,1-3,6H2,(H2,10,11)
• InChI Key: IIZHXMZRHOYRGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1N)CCCCC#N

Description

5-(3-amino-1H-pyrazol-1-yl)pentanenitrile is a useful research compound. Its molecular formula is C8H12N4 and its molecular weight is 164.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(3-nitropyrazol-1-yl)valeronitrile (9.16 g.) in dry tetrahydrofuran (200 ml.) was added 5% w/w palladium on carbon (1.8 g.). The mixture was stirred at 20° under an atmosphere of hydrogen. 3.2 Liters of hydrogen were absorbed over 4 hours. The catalyst was filtered off and the filtrate was evaporated in vacuo to give 5-(3-aminopyrazol-1-yl)valeronitrile as an oil.